8E,10E-Tetradecadienal

• Molecular Formula: C14H24O
• Molecular Weight: 208.34 g/mol
• IUPAC Name: (8E,10E)-tetradeca-8,10-dienal
• InChI: InChI=1S/C14H24O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15/h4-7,14H,2-3,8-13H2,1H3/b5-4+,7-6+
• InChI Key: NFBOSIATGBWEHX-YTXTXJHMSA-N
• Isomeric SMILES: CCC/C=C/C=C/CCCCCCC=O
• Canonical SMILES: CCCC=CC=CCCCCCCC=O
• Synonyms: 8,10-tetradecadienal

Description

8E,10Z-Tetradecadienal (CAS: 247167-79-9) is a 14-carbon aldehyde featuring conjugated double bonds at positions 8 and 10 with E (trans) and Z (cis) configurations, respectively . Its molecular formula is C₁₄H₂₄O, with an average molecular mass of 208.34 g/mol and a monoisotopic mass of 208.1827 . The compound’s IUPAC name is (8E,10Z)-tetradeca-8,10-dienal, and its InChIKey is NFBOSIATGBWEHX-SCFJQAPRSA-N, reflecting its stereochemical specificity .

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of 8E,10Z-tetradecadienal are best contextualized by comparing it to analogous aldehydes and esters with similar chain lengths, unsaturation patterns, or functional groups. Below is a detailed analysis:

Structural and Physicochemical Comparisons

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Double Bond Positions/Configurations	Functional Group	Key Properties/Applications
8E,10Z-Tetradecadienal	C₁₄H₂₄O	208.34	8E,10Z	Aldehyde	High volatility; pheromone activity
11E-Tetradecenal	C₁₄H₂₆O	210.36	11E (monoene)	Aldehyde	Less reactive due to single double bond
Methyl 10E,12Z-Octadecadienoate	C₁₉H₃₂O₂	292.46	10E,12Z	Ester	Used in lipid studies; higher stability
Methyl 9E,11E-Octadecadienoate	C₁₉H₃₂O₂	292.46	9E,11E	Ester	Conjugated diene ester; industrial applications

Key Observations:

Chain Length and Functional Groups: 8E,10Z-Tetradecadienal (C14) is shorter than octadecadienoates (C18), impacting solubility and volatility. Aldehydes are more reactive than esters due to the electrophilic aldehyde group, which participates in nucleophilic additions and oxidations . Esters like methyl octadecadienoates exhibit higher thermal stability, making them suitable for industrial processes, whereas aldehydes are often bioactive .

Double Bond Configurations: The E,Z conjugation in 8E,10Z-tetradecadienal enhances its rigidity and electronic polarization compared to monoene aldehydes like 11E-tetradecenal . Esters with E,E configurations (e.g., methyl 9E,11E-octadecadienoate) show distinct spectroscopic profiles and packing behaviors due to trans-planar geometries .

Biological Relevance: 8E,10Z-Tetradecadienal’s conjugated diene system is critical in pheromone signaling, where stereochemistry dictates species-specific interactions . Monoene aldehydes (e.g., 11E-tetradecenal) may function as simpler semiochemicals but lack the specificity conferred by conjugated systems .

Spectroscopic and Analytical Data

• 8E,10Z-Tetradecadienal :

  • IR Spectroscopy : Expected peaks for aldehyde C=O stretch (~1720 cm⁻¹) and conjugated diene C=C stretches (~1600–1650 cm⁻¹) .
  • NMR : Aldehyde proton resonance near δ 9.5–10.0 ppm (¹H), with diene protons appearing as multiplet signals (δ 5.0–6.0 ppm) .
• Methyl Octadecadienoates: IR: Ester C=O stretch (~1740 cm⁻¹) and absence of aldehyde peaks . NMR: Methyl ester singlet at δ 3.6–3.7 ppm (¹H) and downfield-shifted allylic protons .

Stability and Reactivity

• 8E,10Z-Tetradecadienal is prone to oxidation and polymerization due to its aldehyde group and unsaturation, requiring storage at low temperatures (-20°C) .
• Esters like methyl octadecadienoates are more stable, with longer shelf lives under similar conditions .

Preparation Methods

Fragmentation-Recombination Approaches

This method involves constructing the tetradecadienal skeleton from smaller unsaturated fragments. For example, 1,7-heptanediol has been brominated and protected with tetrahydropyran (THP) to yield intermediates suitable for subsequent coupling. A critical step is the reduction of THP-protected alkynols using dicyclohexylborane, which preserves the E-configuration at both double bonds. This approach achieved yields of 75–79% for key intermediates, with final oxidation to the aldehyde via pyridinium chlorochromate (PCC) yielding 67% purity.

Sequential Cross-Coupling Reactions

Palladium- and iron-catalyzed cross-couplings are pivotal for introducing conjugated double bonds. The Sonogashira reaction, which couples terminal alkynes with aryl or vinyl halides, has been employed to synthesize enyne intermediates. Subsequent Cahiez-Fürstner cross-coupling using iron catalysts enables the elongation of carbon chains while maintaining stereochemical fidelity. For instance, coupling (E)-1-chlorohept-1-en-3-yne with Grignard reagents derived from bromoalkyl-THP ethers produced the E,E-diene framework in 55–68% yields.

Catalytic Systems and Reaction Optimization

Palladium-Based Catalysts

Pd(PPh₃)₂Cl₂ and CuI co-catalysts are widely used in Sonogashira reactions to form carbon-carbon bonds between alkynes and haloalkenes. These systems operate in THF/piperidine mixtures, achieving 68% yields for enyne intermediates critical to the 14-carbon skeleton of 8E,10E-tetradecadienal.

Iron-Mediated Couplings

Iron catalysts, such as Fe(acac)₃, facilitate Cahiez-Fürstner reactions with Grignard reagents. These reactions are notable for their low cost and high selectivity, producing E-configured alkenes in 70–75% yields. However, over-reduction or isomerization remains a challenge, necessitating precise temperature control (0–25°C).

Stereochemical Control via Reducing Agents

The choice of reducing agent profoundly impacts diastereoselectivity. Lithium aluminum hydride (LiAlH₄) in diglyme at 125–130°C has been used to reduce enynes to dienes, but this method risks isomerization to the thermodynamically stable E,E isomer. In contrast, dicyclohexylborane selectively reduces alkynes to Z-alkenes, which can then be isomerized to E-configurations under basic conditions.

Purification and Isolation Techniques

Achieving high stereochemical purity (>99%) requires advanced separation methods:

• Column Chromatography : Silica gel chromatography with hexane/ethyl acetate gradients resolves diastereomeric mixtures, though baseline separation of E,E and Z,Z isomers remains challenging.

• Distillation : Short-path distillation under reduced pressure (0.1–0.5 mmHg) isolates volatile intermediates, minimizing thermal degradation.

• Crystallization : Low-temperature recrystallization from ethanol/water mixtures enhances purity to >99% for final aldehyde products.

Analytical Characterization

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS with non-polar capillary columns (e.g., DB-5MS) resolves isomers based on retention times:

• 8E,10E-Tetradecadienal : RT = 17.88 min

• 8Z,10Z Isomer : RT = 17.71 min

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H-NMR signals for the E,E diene protons appear as distinct doublets at δ 5.35–6.29 ppm, with coupling constants (J) of 15–16 Hz confirming trans configurations. Overlapping signals in mixed isomers complicate analysis, underscoring the need for pure samples.

Infrared (IR) Spectroscopy

The conjugated dienal moiety exhibits strong absorption bands at 1,680 cm⁻¹ (C=O stretch) and 980 cm⁻¹ (trans C-H bend).

Comparative Analysis of Synthetic Routes

Method	Yield (%)	Purity (%)	Key Advantages	Limitations
Fragmentation-Recombination	67	>99	High stereochemical control	Multi-step, costly reagents
Sonogashira-Cahiez	68	>95	Scalable, modular	Requires inert conditions
LiAlH₄ Reduction	85	80–90	Rapid reduction	Isomerization risks

Applications in Pheromone Research

8E,10E-Tetradecadienal serves as a key component in pheromone lures for pest management. Field trials demonstrate its efficacy in attracting Phyllonorycter emberizaepenella moths, with bait formulations containing pure E,E isomers showing 2–3× higher capture rates compared to mixed isomers .

Q & A

Basic Research Questions

Q. What are the primary analytical techniques for identifying and quantifying 8E,10E-Tetradecadienal in biological samples?

• Methodological Answer : Gas chromatography-mass spectrometry (GC-MS) is widely used due to its sensitivity for volatile compounds. Optimize column selection (e.g., polar phases like DB-WAX) to resolve isomers. For quantification, use internal standards (e.g., deuterated analogs) to correct for matrix effects. Validate methods with spike-recovery experiments and calibration curves across expected concentration ranges .

Q. How can researchers synthesize 8E,10E-Tetradecadienal with high stereochemical purity?

• Methodological Answer : Utilize Wittig or Horner-Wadsworth-Emmons reactions to control double-bond geometry. Monitor reaction conditions (e.g., temperature, solvent polarity) to minimize isomerization. Confirm purity via nuclear Overhauser effect (NOE) NMR experiments to distinguish E/Z configurations .

Q. What biological roles of 8E,10E-Tetradecadienal have been documented in insect communication systems?

• Methodological Answer : Design electrophysiological assays (e.g., electroantennography) to test receptor specificity in target species. Pair with behavioral assays (wind tunnels, field traps) to correlate compound presence with mating disruption. Compare dose-response curves across populations to assess ecological variability .

Q. What are the stability challenges of 8E,10E-Tetradecadienal under varying storage conditions?

• Methodological Answer : Conduct accelerated stability studies using HPLC to track degradation products. Test inert atmospheres (N₂), antioxidants (BHT), and low-temperature storage (-20°C). Include kinetic modeling to predict shelf life under different conditions .

Advanced Research Questions

Q. How can conflicting data on 8E,10E-Tetradecadienal’s ecological impact be resolved?

• Methodological Answer : Perform meta-analyses to reconcile discrepancies. Stratify studies by variables like species, geography, and experimental design. Use random-effects models to account for heterogeneity. Critical appraisal tools (e.g., Cochrane Risk of Bias) can identify methodological flaws in primary studies .

Q. What experimental designs are optimal for studying synergistic effects between 8E,10E-Tetradecadienal and other semiochemicals?

• Methodological Answer : Employ factorial designs with orthogonal arrays to test combinatorial effects. Use response surface methodology (RSM) to model interactions. Validate with field trials comparing blends against single-component lures. Statistical power analysis should guide sample sizes to detect subtle synergies .

Q. How can researchers address reproducibility issues in 8E,10E-Tetradecadienal bioassay studies?

• Methodological Answer : Standardize protocols for insect rearing, odor delivery systems, and environmental controls. Publish raw data and detailed metadata (e.g., humidity, light cycles) in supplementary materials. Collaborate via open-science platforms to replicate findings across labs .

Q. What advanced computational methods predict 8E,10E-Tetradecadienal’s interaction with olfactory receptors?

• Methodological Answer : Combine molecular docking (AutoDock Vina) with molecular dynamics simulations (GROMACS) to model binding kinetics. Validate predictions via site-directed mutagenesis of receptor proteins. Cross-reference with QSAR models to prioritize candidate receptors for experimental testing .

Data Presentation and Reproducibility Guidelines

• Tables : Include processed data critical to conclusions (e.g., GC-MS peak areas, behavioral response rates). Raw datasets should be archived in repositories like Zenodo .
• Methods : Specify instrument parameters (e.g., GC inlet temperature, MS ionization mode) and software versions. For novel protocols, provide step-by-step workflows in supplementary materials .
• Statistical Reporting : Report effect sizes (Cohen’s d, η²) alongside p-values. Use Prism or R scripts for transparency in analysis pipelines .